Cas no 214262-89-2 (1-(2-fluorophenyl)cyclopentanecarbonitrile)

• Product Name: 1-(2-fluorophenyl)cyclopentanecarbonitrile
• CAS No: 214262-89-2
• MF: C₁₂H₁₂FN
• MW: 189.228786468506
• MDL: MFCD00800612
• CID: 911773
• PubChem ID: 2733237
• Update Time: 2025-11-02

1-(2-fluorophenyl)cyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)cyclopentanecarbonitrile
• 1-(2-fluorophenyl)cyclopentane-1-carbonitrile
• Z825741154
• SCHEMBL1020368
• 214262-89-2
• MFCD00800612
• AC5571
• EN300-205750
• SY200176
• DTXSID60369802
• CS-0214932
• TS-02672
• A919006
• AKOS010815634

• MDL： MFCD00800612
• Inchi： 1S/C12H12FN/c13-11-6-2-1-5-10(11)12(9-14)7-3-4-8-12/h1-2,5-6H,3-4,7-8H2
• InChI Key： KFRPRFWZCDHYKA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(C#N)CCCC1

Computed Properties

• Exact Mass: 189.09500
• Monoisotopic Mass: 189.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.0913 (estimate)
• PSA: 23.79000
• LogP: 3.16108
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-fluorophenyl)cyclopentanecarbonitrile

Comprehensive Guide to 1-(2-fluorophenyl)cyclopentanecarbonitrile (CAS No. 214262-89-2): Properties, Applications, and Industry Insights

1-(2-fluorophenyl)cyclopentanecarbonitrile (CAS No. 214262-89-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopentane ring with a fluorophenyl group and a nitrile functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "1-(2-fluorophenyl)cyclopentanecarbonitrile synthesis", "CAS 214262-89-2 applications", and "fluorophenyl nitrile derivatives", reflecting its growing relevance in modern chemistry.

One of the key reasons for the interest in 1-(2-fluorophenyl)cyclopentanecarbonitrile is its role in drug discovery. The fluorine atom in the 2-fluorophenyl moiety enhances the compound's metabolic stability and bioavailability, a feature highly sought after in medicinal chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the trending focus on targeted therapies. Searches for "fluorinated drug intermediates 2024" and "nitrile-containing pharmaceuticals" underscore this demand.

From a synthetic perspective, CAS No. 214262-89-2 exemplifies the strategic use of cyclopentane scaffolds in organic synthesis. The strained ring system contributes to conformational rigidity, while the nitrile group offers diverse reactivity for further derivatization. Laboratories often explore "cyclopentanecarbonitrile reactions" or "fluorophenyl compound characterization" to optimize protocols. Notably, the compound’s HPLC purity and NMR spectral data are frequently queried by quality control specialists.

Environmental and regulatory considerations also shape discussions around 1-(2-fluorophenyl)cyclopentanecarbonitrile. With increasing emphasis on green chemistry, researchers investigate "sustainable synthesis of fluorinated nitriles" and "biodegradability of aromatic nitriles". The compound’s low ecotoxicity profile (as per recent OECD guidelines) makes it a candidate for safer agrochemical formulations, resonating with queries like "eco-friendly fluorophenyl derivatives".

In material science, the 214262-89-2 compound finds niche applications in liquid crystal and polymeric material development. Its dipole moment and polarizability, attributed to the fluorine and nitrile groups, are critical for advanced optoelectronic devices. Searches such as "nitrile-based electronic materials" and "fluorophenyl monomers for polymers" reflect this interdisciplinary appeal.

Analytical challenges associated with 1-(2-fluorophenyl)cyclopentanecarbonitrile—such as GC-MS fragmentation patterns or chromatographic separation methods—are another hot topic. Forums often feature debates on "HPLC column selection for nitrile compounds", highlighting the need for standardized protocols. The compound’s logP value and solubility parameters are equally pivotal for formulation scientists.

Looking ahead, the demand for CAS 214262-89-2 is projected to rise, driven by innovations in precision medicine and smart materials. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) positions it as a staple in high-throughput screening libraries. As patent databases reveal new applications, queries like "1-(2-fluorophenyl)cyclopentanecarbonitrile patent landscape" gain traction among IP analysts.

In summary, 1-(2-fluorophenyl)cyclopentanecarbonitrile exemplifies the convergence of synthetic utility and multifunctional design. Whether for drug discovery, material engineering, or analytical method development, this compound continues to inspire research across disciplines—validating its status as a high-value chemical entity in contemporary science.